Cas no 1807104-85-3 (Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1807104-85-3
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4877987
• Update Time: 2025-06-14

Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H10F2N2O3/c1-17-8(16)3-6-5-15-11(18-2)7(4-14)9(6)10(12)13/h5,10H,3H2,1-2H3
• InChI Key： KKWNOJMJCVJJFD-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=CC=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate

Comprehensive Overview of Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1807104-85-3)

In the realm of pharmaceutical intermediates and specialty chemicals, Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1807104-85-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and functional groups such as cyano, difluoromethyl, and methoxy, serves as a critical building block in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-performance intermediates.

The chemical structure of Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate features a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 4-position, and a methoxy group at the 2-position. The ester functionality at the 5-position further enhances its reactivity, making it a valuable precursor for cross-coupling reactions and nucleophilic substitutions. Such attributes have positioned this compound as a focal point in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents.

Recent trends in the pharmaceutical industry highlight the importance of fluorinated compounds, owing to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate aligns with this trend, as fluorination is a key strategy in modern drug design. Searches for fluorinated pyridines and drug intermediates have surged, reflecting the compound's relevance in addressing challenges like drug resistance and target selectivity.

From a synthetic perspective, the compound's cyano group offers a versatile handle for further functionalization, enabling the construction of heterocyclic scaffolds prevalent in FDA-approved drugs. Its methoxy group also contributes to electronic modulation, influencing the compound's interaction with biological targets. These features have spurred interest in its use for structure-activity relationship (SAR) studies, a common search term among medicinal chemists.

In agrochemical applications, Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate has shown promise as a precursor for crop protection agents. The difluoromethyl moiety is known to enhance the lipophilicity and permeability of agrochemicals, improving their efficacy against pests and pathogens. This aligns with the rising demand for sustainable agriculture solutions, a hot topic in global discussions.

Quality control and scalability are critical considerations for manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate. These methods are frequently searched by quality assurance professionals, underscoring the compound's industrial significance.

In summary, Methyl 3-cyano-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1807104-85-3) represents a multifaceted intermediate with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in drug development and sustainable chemistry.